Cas no 1899154-68-7 (2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline)

• Product Name: 2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline
• CAS No: 1899154-68-7
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6454440
• PubChem ID: 117277386
• Update Time: 2025-05-19

2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline
• EN300-1760325
• 1899154-68-7

• Inchi： 1S/C11H16N2/c1-13(2)11-8-4-3-6-10(11)7-5-9-12/h3-8H,9,12H2,1-2H3/b7-5+
• InChI Key： OTEOQJSXTIOUMA-FNORWQNLSA-N
• SMILES： N(C)(C)C1C=CC=CC=1/C=C/CN

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline

Introduction to 2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline (CAS No. 1899154-68-7)

2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1899154-68-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The presence of both an amine functional group and a dimethylamino moiety makes it a versatile building block for more complex pharmacophores.

The compound’s structure consists of an allylamine substituent attached to a dimethylaniline core. This configuration suggests a high degree of reactivity, particularly in nucleophilic substitution and coupling reactions, which are fundamental to modern medicinal chemistry. The allylamine part, characterized by its unsaturated carbon chain, can participate in various organic transformations, including cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active molecules.

On the other hand, the dimethylaniline backbone imparts basicity and electronic properties that can influence the compound’s interactions with biological targets. Dimethylanilines are known for their role as pharmacophores in central nervous system (CNS) drugs, where they often contribute to receptor binding affinity and selectivity. The combination of these two moieties in 2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline opens up possibilities for designing molecules with tailored properties for therapeutic applications.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including reactivity and pharmacokinetic profiles. Studies utilizing molecular modeling have shown that the allylamine group can serve as a scaffold for modulating electronic distributions across the molecule, which is crucial for optimizing drug-like properties such as solubility and metabolic stability. Furthermore, the dimethylamino part can be engineered to enhance binding interactions with enzymes or receptors by tuning its steric and electronic environment.

In the context of drug discovery, 2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline has been explored as a precursor for more complex scaffolds. For instance, researchers have investigated its utility in generating novel kinase inhibitors by appending specific functional groups to the allylamine moiety. Kinase inhibitors are a major class of therapeutic agents used in oncology and inflammatory diseases, and the ability to rapidly modify such compounds is highly valuable.

Another area of interest is the use of this compound in fragment-based drug design (FBDD). FBDD relies on identifying small molecular fragments that bind to biological targets with high affinity, which can then be optimized into lead compounds. The structural features of 2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline, particularly its dual functionality, make it an attractive candidate for generating diverse chemical libraries suitable for high-throughput screening.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include alkylation reactions to introduce the allylamine group followed by N-methylation to form the dimethylamino derivative. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and improving yields.

From a mechanistic standpoint, understanding how modifications at different positions affect overall reactivity is crucial. For example, electronic effects induced by substituents on the aromatic ring can modulate nucleophilic accessibility at the allylamine position. Such insights are gained through detailed kinetic studies and spectroscopic analyses, which help refine synthetic strategies for large-scale production.

The pharmaceutical industry has increasingly adopted green chemistry principles to minimize environmental impact while maintaining high-quality outputs. In this regard, catalytic processes that use less hazardous solvents or energy-efficient conditions are preferred. The synthesis of 2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline exemplifies these trends, with recent reports highlighting solvent-free reactions or those employing recyclable catalysts.

Evaluation of potential biological activity requires rigorous testing across multiple models. Initial assays often involve enzyme inhibition studies or cell-based assays to screen for desirable pharmacological effects. The dual functionality of this compound allows it to be explored as a multitargeted drug candidate, addressing multiple therapeutic needs simultaneously—a strategy that has gained traction due to its potential to overcome resistance mechanisms observed with single-target therapies.

Regulatory considerations also play a critical role in advancing compounds like this into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that materials used in research and development meet stringent quality standards before progressing to human testing phases. Documentation of synthetic routes, purity specifications, and stability data are essential components of regulatory submissions.

The future direction for research involving 2-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline may include exploring its role in emerging therapeutic areas such as precision medicine or neurodegenerative disorders. Its structural adaptability makes it an excellent candidate for generating analogs with enhanced efficacy or reduced side effects compared to existing treatments.